Cas no 51655-78-8 (4-Oxazolecarbonyl chloride, 2-(4-chlorophenyl)-5-methyl-)

4-Oxazolecarbonyl chloride, 2-(4-chlorophenyl)-5-methyl- structure
51655-78-8 structure
Product Name:4-Oxazolecarbonyl chloride, 2-(4-chlorophenyl)-5-methyl-
CAS No:51655-78-8
MF:C11H7Cl2NO2
MW:256.084780931473
CID:361729
PubChem ID:12282201
Update Time:2025-04-19

4-Oxazolecarbonyl chloride, 2-(4-chlorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarbonyl chloride, 2-(4-chlorophenyl)-5-methyl-
    • 2-(4-chlorophenyl)-5-methyl-1,3-oxazole-4-carbonyl chloride
    • DTXSID10484074
    • 51655-78-8
    • SCHEMBL11620727
    • 2-(4-Chlorophenyl)-5-methyloxazole-4-carbonyl chloride
    • Inchi: 1S/C11H7Cl2NO2/c1-6-9(10(13)15)14-11(16-6)7-2-4-8(12)5-3-7/h2-5H,1H3
    • InChI Key: BWDSYDZOMZESAR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NC(C(=O)Cl)=C(C)O1

Computed Properties

  • Exact Mass: 254.98551
  • Monoisotopic Mass: 254.9853839g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.1
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